Cas no 207110-41-6 (1H-Pyrrole, 1-(3-bromo-4-methoxyphenyl)-2,5-dimethyl-)
207110-41-6 structure
Product Name:1H-Pyrrole, 1-(3-bromo-4-methoxyphenyl)-2,5-dimethyl-
CAS No:207110-41-6
MF:C13H14BrNO
MW:280.16036272049
CID:3902633
PubChem ID:54163842
Update Time:2025-04-22
1H-Pyrrole, 1-(3-bromo-4-methoxyphenyl)-2,5-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole, 1-(3-bromo-4-methoxyphenyl)-2,5-dimethyl-
- 1-(3-bromo-4-methoxyphenyl)-2,5-dimethyl-1H-Pyrrole
- DA-08372
- 207110-41-6
- SCHEMBL8387974
- 1-(3-Bromo-4-methoxyphenyl)-2,5-dimethylpyrrole
- OQGWMJIPIZUXOP-UHFFFAOYSA-N
- AKOS014850427
-
- Inchi: 1S/C13H14BrNO/c1-9-4-5-10(2)15(9)11-6-7-13(16-3)12(14)8-11/h4-8H,1-3H3
- InChI Key: OQGWMJIPIZUXOP-UHFFFAOYSA-N
- SMILES: N1(C2=CC=C(OC)C(Br)=C2)C(C)=CC=C1C
Computed Properties
- Exact Mass: 279.02588Da
- Monoisotopic Mass: 279.02588Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 14.2Ų
1H-Pyrrole, 1-(3-bromo-4-methoxyphenyl)-2,5-dimethyl- Related Literature
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Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
207110-41-6 (1H-Pyrrole, 1-(3-bromo-4-methoxyphenyl)-2,5-dimethyl-) Related Products
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